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Compound of Interest

Compound Name: 1,2,4-Tribromobutane

Cat. No.: B1582172

An In-depth Technical Guide on the Physical Properties of 1,2,4-Tribromobutane

This technical guide provides a focused overview of the key physical properties of 1,2,4-
tribromobutane, specifically its boiling point and density. The information is intended for
researchers, scientists, and professionals in the field of drug development and organic
synthesis.

Core Physical Properties

1,2,4-Tribromobutane is a halogenated organic compound with the chemical formula
C4H7Br3.[1][2] As a brominated alkane, its physical characteristics are significantly influenced
by the presence of three heavy bromine atoms.[2] It exists as a colorless liquid with a strong,
pungent odor.[1] The high molecular weight and the polarity of the carbon-bromine bonds
contribute to its relatively high boiling point and density compared to its non-halogenated
counterpart, butane.[2]

Data Presentation

The quantitative physical properties of 1,2,4-tribromobutane are summarized in the table
below. It is important to note that these values are estimates.
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Physical Property Value

Boiling Point 218.12°C[3]
Density 2.2505 g/cm?3[3]
Molecular Formula C4H7Br3[3]
Molar Mass 294.81 g/mol

Experimental Protocols

While specific experimental protocols for the determination of the boiling point and density of
1,2,4-tribromobutane are not extensively detailed in publicly available literature, standard
methodologies for liquid compounds are applicable.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. For a compound like 1,2,4-tribromobutane, a distillation-
based method is typically employed.

General Protocol:

o Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask, a
heating mantle, a condenser, a thermometer, and a collection flask.

o Sample Preparation: A sample of 1,2,4-tribromobutane is placed in the round-bottom flask
along with boiling chips to ensure smooth boiling.

e Heating: The sample is gradually heated. As the liquid boils, the vapor rises and comes into
contact with the thermometer bulb before entering the condenser.

o Temperature Measurement: The temperature is recorded when it stabilizes, indicating that
the vapor and liquid are in equilibrium. This constant temperature is the observed boiling
point.[4]

o Condensation and Collection: The vapor then passes into the condenser, where it cools and
liquefies, and the pure liquid is collected in the receiving flask.[4]
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e Pressure Correction: The observed boiling point may need to be corrected based on the
atmospheric pressure at the location of the experiment, as boiling point is pressure-
dependent.[4]

Determination of Density

The density of a liquid can be determined using a pycnometer or a hydrometer.
General Protocol using a Pycnometer:
o Mass of Empty Pycnometer: The mass of a clean, dry pycnometer is accurately measured.

o Mass of Pycnometer with Water: The pycnometer is filled with distilled water of a known
temperature, and its mass is measured. The mass of the water is then calculated.

e Volume Calculation: The volume of the pycnometer is determined using the known density of
water at that specific temperature.

e Mass of Pycnometer with Sample: The pycnometer is emptied, dried, and then filled with
1,2,4-tribromobutane. Its mass is measured, and the mass of the liquid is calculated.

e Density Calculation: The density of 1,2,4-tribromobutane is calculated by dividing the mass
of the liquid by the volume of the pycnometer.

Logical Workflow Visualization

The following diagram illustrates a generalized workflow for the characterization of a chemical
compound's physical properties.
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Caption: Workflow for Physical Property Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

» 1. Page loading... [guidechem.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1582172?utm_src=pdf-body-img
https://www.benchchem.com/product/b1582172?utm_src=pdf-custom-synthesis
https://www.guidechem.com/dictionary_keys_C4H7Br3_f-p1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

2. benchchem.com [benchchem.com]

3. chembk.com [chembk.com]

4. m.youtube.com [m.youtube.com]

 To cite this document: BenchChem. [Physical properties of 1,2,4-Tribromobutane (boiling
point, density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582172#physical-properties-of-1-2-4-
tribromobutane-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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